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Introduction: The Strategic Advantage of Halogen
Exchange

In the landscape of synthetic organic chemistry, the Finkelstein reaction stands as a robust and
widely utilized method for the synthesis of alkyl iodides from other alkyl halides.[1] Named after
the German chemist Hans Finkelstein, this reaction is a cornerstone of nucleophilic substitution
chemistry, providing a strategic pathway to more reactive intermediates crucial for drug
development and complex molecule synthesis.[2][3] At its core, the Finkelstein reaction is a
bimolecular nucleophilic substitution (SN2) reaction that facilitates the exchange of a halogen
atom.[3][4] The classic iteration involves the conversion of an alkyl chloride or bromide to an
alkyl iodide using a solution of sodium iodide in acetone.[4] This transformation is particularly
valuable as alkyl iodides are often more reactive in subsequent reactions, such as cross-
coupling and elimination reactions, compared to their chloro and bromo counterparts.[2][5]

The utility of the Finkelstein reaction is significantly enhanced by the judicious choice of solvent
and reagent. Sodium iodide, when dissolved in a polar aprotic solvent like acetone, serves as
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an excellent source of the iodide nucleophile.[6] The elegance of this system lies in the
differential solubility of the sodium halide salts. While sodium iodide is soluble in acetone, the
resulting sodium chloride or sodium bromide byproducts are not.[4] This insolubility leads to
their precipitation from the reaction mixture, effectively driving the equilibrium of the reaction
towards the formation of the desired alkyl iodide product, in accordance with Le Chatelier's
principle.[2]

The Underlying Mechanism: An SN2 Pathway

The Finkelstein reaction proceeds through a concerted, single-step SN2 mechanism.[3][7] This
means the bond formation between the incoming nucleophile (iodide) and the carbon atom,
and the bond cleavage between the carbon atom and the leaving group (chloride or bromide),
occur simultaneously.[8][9]

A key characteristic of the SN2 mechanism is the backside attack of the nucleophile on the
electrophilic carbon center.[8][10] This approach, at an angle of 180° to the leaving group,
results in an inversion of the stereochemical configuration at that carbon, a phenomenon
known as Walden inversion.[8][11] The reaction proceeds through a pentacoordinate transition
state where the carbon atom is partially bonded to both the incoming iodide and the outgoing
halide.[10]

The rate of the Finkelstein reaction is dependent on the concentration of both the alkyl halide
and the sodium iodide, classifying it as a bimolecular reaction.[10][12] Several factors influence
the reaction's success, including the structure of the alkyl halide, the nature of the leaving
group, and the reaction conditions.[3][13] The reaction is most efficient for primary alkyl halides
and is also effective for allylic, benzylic, and a-carbonyl halides due to electronic and steric
factors that favor the SN2 pathway.[2][4] Secondary halides react more slowly, while tertiary,
vinyl, and aryl halides are generally unreactive under standard Finkelstein conditions due to
steric hindrance and the increased strength of the carbon-halogen bond.[4][14]

The Critical Role of Sodium lodide and Acetone

The success of the classic Finkelstein reaction is intrinsically linked to the properties of sodium
iodide and the solvent, acetone.
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e Sodium lodide as the Nucleophile Source: Sodium iodide serves as an excellent source of
iodide ions (I7) in the reaction.[15] The iodide ion is a powerful nucleophile, which is a key
requirement for an efficient SN2 reaction.

« Differential Solubility: The genius of using acetone as a solvent lies in the differential
solubility of the sodium halide salts. Sodium iodide is readily soluble in acetone, ensuring a
high concentration of the nucleophilic iodide ions.[6] In contrast, sodium chloride and sodium
bromide are poorly soluble in acetone and precipitate out of the solution as they are formed.
[4][16]

 Driving the Equilibrium: This precipitation of the byproduct salt is the thermodynamic driving
force of the reaction.[1][2] According to Le Chatelier's principle, the removal of a product from
the reaction mixture shifts the equilibrium to favor the forward reaction, leading to a high
yield of the desired alkyl iodide.[2][17] The use of dry acetone is also crucial to prevent the
reverse reaction and to ensure the precipitation of the sodium halide byproduct.[14]

The higher covalent character of sodium iodide compared to sodium chloride and sodium
bromide, as explained by Fajan's rules, contributes to its greater solubility in the organic solvent
acetone.[16] The larger size of the iodide anion allows for better charge dispersal and weaker
lattice energy in the crystal structure, making it more readily solvated by acetone molecules.
[16][18]
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Caption: The SN2 mechanism of the Finkelstein reaction.

Experimental Workflow
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Caption: A typical experimental workflow for the Finkelstein reaction.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b077439/docs?utm_src=pdf-body-img#application-notes-protocols-the-finkelstein-reaction-utilizing-sodium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

Parameter Description

Typical Value/Observation

o Relative rate of reaction for
Substrate Reactivity ) )
different alkyl halides.

Primary > Secondary >>
Tertiary. Allylic and benzylic
halides are exceptionally
reactive.[2][4]

) » The efficiency of the halide
Leaving Group Ability being displaced

Br~ is a better leaving group
than CI~.[13]

Solvent The medium for the reaction.

Acetone is the classic and
most common solvent.[3][12]
Other polar aprotic solvents
like DMF can also be used.[12]

Temperature Reaction temperature.

Typically refluxing acetone
(around 56 °C).[2]

Reaction Time Duration of the reaction.

Can range from a few minutes
to several hours, depending on
the substrate.[12]

Stoichiometry Molar ratio of reactants.

An excess of sodium iodide is
often used to drive the reaction

to completion.[19]

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-lodobutane from 1-

Bromobutane

Materials:
e 1-Bromobutane
e Sodium iodide

e Anhydrous acetone
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e Round-bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

e Separatory funnel

e Sodium thiosulfate solution (5% w/v)
e Brine (saturated NaCl solution)
e Anhydrous magnesium sulfate
e Rotary evaporator
 Distillation apparatus
Procedure:

o Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add
sodium iodide (1.5 equivalents).

e Solvent Addition: Add anhydrous acetone to the flask to dissolve the sodium iodide. Gentle
warming may be required.

o Substrate Addition: To the stirred solution, add 1-bromobutane (1.0 equivalent) dropwise at
room temperature.

o Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 56
°C) using a heating mantle. The formation of a white precipitate (sodium bromide) should be
observed.[2]

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC). The reaction is typically complete within 1-3 hours.
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o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the precipitated sodium bromide.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
acetone.

o To the residue, add diethyl ether and transfer to a separatory funnel.

o Wash the organic layer with a 5% aqueous solution of sodium thiosulfate to remove any
residual iodine.

o Wash the organic layer with brine.
o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the organic solution. Purify the crude
1-iodobutane by distillation to obtain the final product.

Protocol 2: Qualitative Test for Alkyl Halides

The Finkelstein reaction can also be employed as a simple qualitative test to distinguish
between different classes of alkyl halides.[2]

Procedure:

Prepare a 15% solution of sodium iodide in anhydrous acetone.

In separate test tubes, add a few drops of the unknown alkyl halides.

To each test tube, add 2 mL of the sodium iodide/acetone solution.

Observe the formation of a precipitate at room temperature and after gentle warming in a
water bath.

Expected Observations:
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» Primary alkyl bromides: A precipitate will form rapidly at room temperature.
e Primary alkyl chlorides: A precipitate will form upon gentle warming.

e Secondary and tertiary alkyl halides: No significant precipitate will form even with heating.[4]

Modified Finkelstein Reactions

The scope of the Finkelstein reaction has been expanded beyond the classic conditions. In a
modified version, alcohols can be converted to alkyl halides. This is achieved by first converting
the alcohol to a sulfonate ester, such as a tosylate or mesylate, which are excellent leaving
groups.[3][13] The subsequent reaction with a metal halide, like sodium iodide, proceeds via an
SN2 mechanism to yield the corresponding alkyl halide.[13]

Conclusion

The Finkelstein reaction, particularly with the use of sodium iodide, remains an indispensable
tool in the arsenal of the synthetic chemist. Its simplicity, efficiency, and the thermodynamic
driving force provided by the precipitation of the sodium halide byproduct make it a highly
reliable method for the preparation of alkyl iodides. A thorough understanding of the underlying
SN2 mechanism and the factors influencing the reaction rate is crucial for its successful
application in research and development, particularly in the synthesis of pharmaceutical
intermediates and other high-value chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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